Lamotrigine-13C3

Description

Lamotrigine-13C3 is a stable isotope-labeled version of lamotrigine, an anticonvulsant medication primarily used in the treatment of epilepsy and bipolar disorder. The incorporation of stable carbon isotopes ($^{13}$C) into lamotrigine enhances its utility in research, particularly in mass spectrometry studies, allowing for precise tracking and quantification of the compound in complex biological matrices.

Applications in Research

Lamotrigine-13C3 serves as an internal standard in mass spectrometry analyses, enabling accurate quantification of lamotrigine in biological samples. This is particularly useful in pharmacokinetic studies, where precise measurements of drug concentrations are crucial for understanding absorption, distribution, metabolism, and excretion (ADME) processes.

Pharmacokinetic Studies

In pharmacokinetic studies, Lamotrigine-13C3 is used to quantify lamotrigine levels in plasma. For instance, in bioequivalence studies comparing generic lamotrigine formulations to the brand-name version, Lamotrigine-13C3 is employed as an internal standard to ensure accurate measurements of lamotrigine concentrations .

Environmental Fate and Bioaccumulation

Lamotrigine-13C3 is also used in environmental science to study the persistence and potential bioaccumulation of lamotrigine in ecosystems. By tracing the labeled compound, researchers can monitor its degradation pathways and assess its impact on aquatic life.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is a preferred method for quantifying lamotrigine in complex matrices like plasma. This technique involves using Lamotrigine-13C3 as an internal standard to correct for variations in ionization efficiency and matrix effects. A backflush step can be incorporated to reduce these effects, ensuring more accurate and reliable results .

Sample Preparation and Analysis

Samples are typically prepared by protein precipitation with acetonitrile, followed by dilution in water before injection into the LC-MS/MS system. The peak area response ratio of lamotrigine to Lamotrigine-13C3 is used for calculations, allowing precise quantification across a wide concentration range.

• CAS No.: 1188265-38-4
• Product Name: Lamotrigine-13C3
• Molecular Formula: C613C3H7Cl2N5
• Molecular Weight: 259.07
• IUPAC Name: 6-(2,3-dichlorophenyl)-(3,5,6-13C3)1,2,4-triazine-3,5-diamine
• Standard InChI: InChI=1S/C9H7Cl2N5/c10-5-3-1-2-4(6(5)11)7-8(12)14-9(13)16-15-7/h1-3H,(H4,12,13,14,16)/i7+1,8+1,9+1
• SMILES: C1=CC(=C(C(=C1)Cl)Cl)C2=C(N=C(N=N2)N)N
• Appearance: White to Off-White Solid
• Melting Point: 212-214°C
• Purity: > 95%
• Quantity: Milligrams-Grams
• Related CAS: 84057-84-1 (unlabelled)
• Synonyms: 6-(2,3-Dichlorophenyl)-1,2,4-triazine-3,5-diamine-13C3; 3,5-Diamino-6-(2,3-dichlorophenyl)-1,2,4-triazine-13C3
• Tag: Lamotrigine
• PubChem Compound: 45039644
• Last Modified: Aug 15 2023